S-3-Fluoro-6-methylphenylthioacetate

Specification

• Molecular Formula: C9H9FOS
• Molecular Weight: 184.23 g/mol
• IUPAC Name: S-(5-fluoro-2-methylphenyl) ethanethioate
• Standard InChI: InChI=1S/C9H9FOS/c1-6-3-4-8(10)5-9(6)12-7(2)11/h3-5H,1-2H3
• Standard InChI Key: NZUCSVBCTNZWHB-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)F)SC(=O)C
• Canonical SMILES: CC1=C(C=C(C=C1)F)SC(=O)C

Introduction

S-3-Fluoro-6-methylphenylthioacetate is a synthetic organic compound belonging to the category of thioacetates. It features a unique combination of functional groups, including a fluorine atom, a methyl group, and a thioacetate moiety attached to a phenyl ring. This compound is valued as an intermediate in organic synthesis, particularly in medicinal chemistry and materials science.

Synthesis Methods

The synthesis of S-3-Fluoro-6-methylphenylthioacetate typically involves the reaction of 3-fluoro-6-methylphenol with thioacetic acid. This reaction is often facilitated by a catalyst, such as a strong acid or base, to promote the formation of the thioester bond. Industrial settings may utilize continuous flow processes to ensure consistent quality and efficiency. Advanced purification techniques like distillation or chromatography are used to isolate the compound with high purity levels.

Applications

S-3-Fluoro-6-methylphenylthioacetate is involved in various chemical reactions, highlighting its versatility as an intermediate in organic synthesis. Its applications span across medicinal chemistry and materials science, where its unique functional groups contribute to the synthesis of complex molecules.

Comparison with Similar Compounds

Other compounds like (4-Chloro-3,5-dimethylphenyl)(methyl)sulfane also feature sulfur-containing functional groups but differ in their chemical structure and applications. This compound is used in the synthesis of more complex organic molecules and in medicinal chemistry, highlighting the diversity of organosulfur compounds in chemical synthesis.